Cas no 286367-80-4 (Iodoacetic acid-1-13C)
Iodoacetic acid-1-13C structure
Product Name:Iodoacetic acid-1-13C
CAS No:286367-80-4
MF:C2H3IO2
MW:186.941148042679
CID:2602356
PubChem ID:329758959
Update Time:2025-04-21
Iodoacetic acid-1-13C Chemical and Physical Properties
Names and Identifiers
-
- Iodoacetic acid-1-13C
- DTXSID90746142
- Iodoacetic acid-1-13C, 99 atom % 13C
- Iodo(1-~13~C)acetic acid
- J-017169
- 286367-80-4
- DTXCID00696886
-
- MDL: MFCD00083993
- Inchi: 1S/C2H3IO2/c3-1-2(4)5/h1H2,(H,4,5)/i2+1
- InChI Key: JDNTWHVOXJZDSN-VQEHIDDOSA-N
- SMILES: IC[13C](=O)O
Computed Properties
- Exact Mass: 186.92113g/mol
- Monoisotopic Mass: 186.92113g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 5
- Rotatable Bond Count: 1
- Complexity: 42.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Melting Point: 77-79 °C (lit.)
Iodoacetic acid-1-13C Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H301-H314
- Warning Statement: P280-P301+P310-P305+P351+P338-P310
- Hazardous Material transportation number:UN 2923 6.1(8) / PGI
- WGK Germany:3
- Hazard Category Code: 25-35
- Safety Instruction: 22-36/37/39-45
-
Hazardous Material Identification:
- Storage Condition:−20°C
Iodoacetic acid-1-13C Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 604119-500MG |
Iodoacetic acid-1-13C |
286367-80-4 | 500mg |
¥18059.78 | 2023-12-02 |
Iodoacetic acid-1-13C Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
286367-80-4 (Iodoacetic acid-1-13C) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk